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Compound of Interest

Compound Name: 2,5-Dimethylbenzonitrile

Cat. No.: B077730

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and related
physicochemical properties of 2,5-Dimethylbenzonitrile, a key intermediate in various
synthetic applications, including pharmaceutical development. This document offers detailed
data, experimental protocols, and logical workflows to support research and development
activities.

Core Physicochemical Data

The accurate determination of molecular weight is fundamental in chemical synthesis and
analysis. It underpins stoichiometry, reaction kinetics, and the structural elucidation of
compounds. For 2,5-Dimethylbenzonitrile, the molecular properties are well-defined and

summarized below.
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Property Value Source

Molecular Formula CoHsN [1112][3]

Calculated Molecular Weight

Monoisotopic Mass 131.0735 g/mol [4]

Average Mass 131.178 g/mol [5]

Experimentally Determined

Molecular Weight

Mass Spectrometry 131.17 g/mol [1114]

Theoretical Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The molecular formula for 2,5-Dimethylbenzonitrile is CoHoaN.[1][2][3]

The calculation is as follows:

e Carbon (C): 9 atoms x 12.011 amu/atom = 108.099 amu

e Hydrogen (H): 9 atoms x 1.008 amu/atom = 9.072 amu

e Nitrogen (N): 1 atom x 14.007 amu/atom = 14.007 amu

Total Molecular Weight: 108.099 + 9.072 + 14.007 = 131.178 amu

Note: The standard atomic weights published by the International Union of Pure and Applied
Chemistry (IUPAC) are used for this calculation. These values represent a weighted average of
the naturally occurring isotopes of each element.[6][7][8][9][10][11][12][13]

Experimental Determination of Molecular Weight

Mass spectrometry is the primary and most accurate method for determining the molecular
weight of a compound.
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Experimental Protocol: Electron lonization Mass
Spectrometry (EI-MS)

Objective: To determine the molecular weight of 2,5-Dimethylbenzonitrile with high accuracy.

Instrumentation: A high-resolution mass spectrometer equipped with an electron ionization

source.
Methodology:

e Sample Preparation: A dilute solution of 2,5-Dimethylbenzonitrile is prepared in a volatile
organic solvent (e.g., methanol or acetonitrile).

« Introduction: The sample is introduced into the ion source of the mass spectrometer, typically
via direct infusion or through a gas chromatograph for separation from any impurities.

« lonization: In the ion source, the sample molecules are bombarded with a high-energy
electron beam (typically 70 eV). This process ejects an electron from the molecule, forming a
positively charged molecular ion (M+*s).

o Acceleration: The resulting ions are then accelerated by an electric field into the mass
analyzer.

o Mass Analysis: The mass analyzer separates the ions based on their mass-to-charge ratio
(m/z).

» Detection: A detector records the abundance of ions at each m/z value, generating a mass
spectrum.

o Data Analysis: The peak in the mass spectrum with the highest m/z value that corresponds
to the intact molecule is identified as the molecular ion peak. The m/z value of this peak
provides the molecular weight of the compound.

Workflow for Molecular Weight Determination

The logical flow for the determination and verification of a compound's molecular weight is
crucial for ensuring data integrity in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of 2,5-Dimethylbenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077730#2-5-dimethylbenzonitrile-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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